Cas no 2227747-40-0 ((1R)-2-amino-1-2-(morpholin-4-yl)phenylethan-1-ol)

• Product Name: (1R)-2-amino-1-2-(morpholin-4-yl)phenylethan-1-ol
• CAS No: 2227747-40-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6550746
• PubChem ID: 96793969
• Update Time: 2025-10-28

(1R)-2-amino-1-2-(morpholin-4-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-2-(morpholin-4-yl)phenylethan-1-ol
• EN300-1750854
• 2227747-40-0
• (1R)-2-amino-1-[2-(morpholin-4-yl)phenyl]ethan-1-ol

• Inchi： 1S/C12H18N2O2/c13-9-12(15)10-3-1-2-4-11(10)14-5-7-16-8-6-14/h1-4,12,15H,5-9,13H2/t12-/m0/s1
• InChI Key： JVFVGYNYKRITDU-LBPRGKRZSA-N
• SMILES： O1CCN(C2C=CC=CC=2[C@H](CN)O)CC1

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.7Ų

Additional information on (1R)-2-amino-1-2-(morpholin-4-yl)phenylethan-1-ol

(1R)-2-Amino-1-(2-(Morpholin-4-yl)Phenyl)Ethan-1-Ol: A Comprehensive Overview

The compound with CAS No. 2227747-40-0, commonly referred to as (1R)-2-amino-1-(2-(morpholin-4-yl)phenyl)ethan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry, featuring an R configuration at the chiral center, which plays a crucial role in its biological activity and therapeutic potential.

Morpholine, a heterocyclic amine, is a key structural component of this compound, contributing to its stability and bioavailability. The presence of the amino group and the phenolic hydroxyl group further enhances its functional versatility, making it a valuable substrate for various chemical modifications and biological assays. Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of novel therapeutics targeting neurodegenerative diseases and cancer.

The synthesis of (1R)-2-amino-1-(2-(morpholin-4-yl)phenyl)ethan-1-ol involves a multi-step process that combines advanced organic synthesis techniques, including enantioselective catalysis and stereoselective reductions. Researchers have employed asymmetric induction strategies to achieve high enantiomeric excess, ensuring the compound's chirality is preserved throughout the synthesis. This has been particularly important for applications in medicinal chemistry, where stereochemistry significantly influences pharmacokinetics and efficacy.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound, providing insights into its interaction with biological targets such as enzymes and receptors. For instance, molecular docking studies have revealed potential binding modes with kinases involved in cellular signaling pathways, suggesting its role as a lead compound for kinase inhibitors. Furthermore, spectroscopic analyses, including NMR and mass spectrometry, have been instrumental in confirming the compound's purity and structural integrity.

In terms of applications, (1R)-2-amino-1-(2-(morpholin-4-yl)phenyl)ethan-1-ol has shown promise in both academic research and industrial settings. Its ability to act as a chiral auxiliary in asymmetric synthesis has made it a valuable tool for constructing complex molecules with high enantioselectivity. Additionally, its role as an intermediate in drug development pipelines underscores its importance in modern pharmacology.

Emerging research has also explored the potential of this compound in biotechnological applications, such as enzyme catalysis and biosensor development. Its unique chemical properties make it an ideal candidate for designing bio-inspired materials with tailored functionalities. For example, studies have demonstrated its ability to modulate enzyme activity through allosteric interactions, paving the way for innovative therapeutic strategies.

Looking ahead, the continued exploration of (1R)-2-amino-1-(2-(morpholin-4-yl)phenyl)ethan-1-ol is expected to yield further breakthroughs in understanding its biological roles and chemical potentials. As interdisciplinary research efforts intensify, this compound is poised to play a pivotal role in advancing both fundamental science and applied technologies.